Cas no 52197-12-3 (5-Methylpyrazine-2,3-dicarbonitrile)

5-Methylpyrazine-2,3-dicarbonitrile Properties

Names and Identifiers

• 5-Methylpyrazine-2,3-dicarbonitrile
• 2,3-Dicyano-5-methylpyrazine
• 2,3-Dicyano-5-methylpyrazin
• 2,3-Dicyano-6-mnethylpyrazin
• 2-Methyl-5,6-dicyanopyrazin
• 5-Methyl-2,3-pyrazinedicarbonitrile
• 5-methyl-pyrazine-2,3-dicarbonitrile
• 5-methyl-2,3-pyrazinedicarbonitrile
• 5-Methylpyrazine-2 pound not3-dicarbonitrile
• MFCD00191635
• CS-0152839
• SCHEMBL1617515
• 52197-12-3
• TS-01878
• NSC175273
• D2281
• AQ-917/42754173
• 5-methylpyrazine-2,3-dicarbonitrile
• A871046
• DTXSID70306304
• F30199
• AKOS006228986
• NSC-175273
• FT-0768111
• DA-42210
• +Expand

• MDL： MFCD00191635
• InChIKey： RHYUBLSWHDYKAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N4/c1-5-4-10-6(2-8)7(3-9)11-5/h4H,1H3
• SMILES： CC1=NC(=C(C#N)N=C1)C#N

Computed Properties

• Exact Mass: 144.04400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.044
• Heavy Atom Count: 11
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 73.4A^2

Experimental Properties

• LogP: 0.52836
• PSA: 73.36000
• Refractive Index: 1.558
• Boiling Point: 377.3°C at 760 mmHg
• Melting Point: 98.0 to 101.0 deg-C
• Flash Point: 128.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.28

5-Methylpyrazine-2,3-dicarbonitrile Security Information

• Symbol: GHS06
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

5-Methylpyrazine-2,3-dicarbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds